Cas no 105338-15-6 (4-(8-quinolinyloxy)butanoic acid)

• Product Name: 4-(8-quinolinyloxy)butanoic acid
• CAS No: 105338-15-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3094209
• PubChem ID: 6471836
• Update Time: 2025-06-14

4-(8-quinolinyloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(8-quinolinyloxy)butanoic acid
• 4-(Quinolin-8-yloxy)-butyric acid
• AQ-086/43410895
• 105338-15-6
• 4-quinolin-8-yloxybutanoic acid
• CS-0329746
• AKOS000103443
• FEA33815
• STK317887
• HMS1700D11
• 4-(quinolin-8-yloxy)butanoicacid
• 4-(quinolin-8-yloxy)butanoic acid

• MDL： MFCD07403057
• Inchi： 1S/C13H13NO3/c15-12(16)7-3-9-17-11-6-1-4-10-5-2-8-14-13(10)11/h1-2,4-6,8H,3,7,9H2,(H,15,16)
• InChI Key： FEFCFHAKDHAQEC-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)CCCC(=O)O

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(8-quinolinyloxy)butanoic acid

Recent Advances in the Study of 4-(8-Quinolinyloxy)butanoic Acid (CAS: 105338-15-6)

4-(8-Quinolinyloxy)butanoic acid (CAS: 105338-15-6) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and pharmacological potential.

One of the most notable advancements in the study of 4-(8-quinolinyloxy)butanoic acid is its application in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

In addition to its antimicrobial properties, 4-(8-quinolinyloxy)butanoic acid has shown promise as an anti-inflammatory agent. A recent preclinical study highlighted its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. This suggests potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these findings.

The synthesis of 4-(8-quinolinyloxy)butanoic acid has also seen improvements in recent years. A 2024 paper in Organic Process Research & Development described a more efficient and scalable synthetic route using palladium-catalyzed coupling reactions. This advancement could facilitate the large-scale production of the compound for further pharmacological testing and potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of 4-(8-quinolinyloxy)butanoic acid. Issues such as bioavailability and potential toxicity need to be addressed through structural optimization and comprehensive safety profiling. Current research efforts are focused on developing prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 4-(8-quinolinyloxy)butanoic acid represents a versatile scaffold in medicinal chemistry with multiple therapeutic potentials. The recent studies discussed in this brief underscore its importance as both a bioactive compound and a synthetic intermediate. Future research directions should focus on elucidating its structure-activity relationships and exploring its applications in combination therapies.